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Compound of Interest

Compound Name: Amg-548

Cat. No.: B1667037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG-548 is a potent and highly selective inhibitor of the p38α mitogen-activated protein kinase

(MAPK).[1][2] The p38 MAPK pathway plays a crucial role in cellular responses to inflammatory

cytokines and stress, making it a key target in the development of anti-inflammatory

therapeutics.[1] AMG-548 has demonstrated efficacy in both acute and chronic models of

arthritis.[2] This document provides detailed in vitro assay protocols to characterize the activity

of AMG-548.

Mechanism of Action
AMG-548 exerts its primary effect by inhibiting the kinase activity of p38α.[3][4][5] p38α is a

serine/threonine kinase that, upon activation by upstream kinases, phosphorylates a variety of

downstream targets, including transcription factors and other kinases. This signaling cascade

leads to the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha

(TNFα) and interleukin-1β (IL-1β).[1] By inhibiting p38α, AMG-548 effectively blocks this

inflammatory cascade.

Interestingly, at higher concentrations, AMG-548 has been shown to inhibit Wnt/β-catenin

signaling. This off-target effect is not due to direct inhibition of p38 but rather through cross-

reactivity with Casein Kinase 1 (CK1) isoforms δ and ε.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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